Cas no 1512345-29-7 (5-Iodoisoquinolin-8-amine)

• Product Name: 5-Iodoisoquinolin-8-amine
• CAS No: 1512345-29-7
• MF: C₉H₇IN₂
• MW: 270.069753885269
• CID: 5746020
• PubChem ID: 73012863
• Update Time: 2023-11-11

5-Iodoisoquinolin-8-amine Chemical and Physical Properties

Names and Identifiers

• 1512345-29-7
• 5-Iodoisoquinolin-8-amine
• 8-Isoquinolinamine, 5-iodo-

• Inchi： 1S/C9H7IN2/c10-8-1-2-9(11)7-5-12-4-3-6(7)8/h1-5H,11H2
• InChI Key： WRMWOFQMVYKYJT-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C2C=NC=CC=21)N

Computed Properties

• Exact Mass: 269.96540g/mol
• Monoisotopic Mass: 269.96540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.913±0.06 g/cm3(Predicted)
• Boiling Point: 405.5±35.0 °C(Predicted)
• pka: 5.31±0.36(Predicted)